Cas no 888448-85-9 (N-cyclopentyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888448-85-9
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 6198829
• PubChem ID: 7501716
• Update Time: 2025-05-24

N-cyclopentyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-cyclopentylacetamide
• HMS2982M10
• SMR000807085
• N-cyclopentyl-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• MLS001236023
• F1882-1582
• AKOS002044516
• 888448-85-9
• N-cyclopentyl-2-{[4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• CHEMBL1574445

• Inchi： 1S/C20H22N4O2S/c1-2-11-24-19(26)18-17(14-9-5-6-10-15(14)22-18)23-20(24)27-12-16(25)21-13-7-3-4-8-13/h2,5-6,9-10,13,22H,1,3-4,7-8,11-12H2,(H,21,25)
• InChI Key： IGWRBJBZPHVZMJ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 382.14634713g/mol
• Monoisotopic Mass: 382.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-cyclopentyl-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

N-Cyclopentyl-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-b]Indol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-Cyclopentyl-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-b]Indol-2-Ylsulfanyl}Acetamide (CAS No: 888448-85-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a pyrimidoindole core, which is a common scaffold in drug discovery due to its potential bioactivity and structural versatility.

The pyrimidoindole moiety in this compound is a fused bicyclic system that combines the structural elements of pyrimidine and indole. This arrangement is known to confer stability and enhance the molecule's ability to interact with biological targets such as enzymes and receptors. The cyclopentyl group attached to the nitrogen atom further contributes to the compound's lipophilicity, potentially improving its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of N-cyclopentyl derivatives in modulating various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that similar compounds exhibit inhibitory activity against kinases involved in cancer progression. The presence of the propenyl group (prop-2-en-1-yl) introduces additional conjugation and flexibility to the molecule, which may enhance its binding affinity to target proteins.

The sulfanyl (thioether) group in the structure plays a crucial role in stabilizing the molecule's conformation and may also participate in hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as it can significantly influence both the efficacy and selectivity of a compound.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically includes cyclization reactions to form the pyrimidoindole core. The introduction of functional groups such as the cyclopentyl and propenyl substituents requires precise control over reaction conditions to ensure high yields and product purity.

Preclinical studies on CAS No 888448-85-9 have shown promising results in vitro, particularly in models related to neurodegenerative diseases. The compound's ability to cross the blood-brain barrier suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease or Parkinson's disease. However, further research is needed to fully understand its pharmacokinetics and safety profile in vivo.

In terms of applications, N-cyclopentyl derivatives are being explored not only in drug discovery but also in agrochemicals due to their potential pesticidal activity. The compound's structural flexibility allows for modifications that could tailor its properties for specific applications while maintaining its core functionality.

The development of pyrimidoindole-based compounds represents a significant advancement in medicinal chemistry. By leveraging computational tools such as molecular docking and machine learning algorithms, researchers can predict the binding modes of these molecules with high accuracy, accelerating their optimization for therapeutic use.

In conclusion, N-Cyclopentyl-2-{4-Oxo-3-(Prop-2-en-1-Yl)-3H,4H,5H-Pyrimido[5,4-b]Indol-Ylsulfanyl}Acetamide (CAS No: 888448-85-B9) stands out as a promising candidate for future drug development. Its unique chemical structure and potential bioactivity make it a valuable addition to the arsenal of compounds being investigated for diverse therapeutic applications.